N-(4-ethoxyphenyl)-2,2-dimethylpropanamide

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2,2-dimethylpropanamide
• InChI: InChI=1S/C13H19NO2/c1-5-16-11-8-6-10(7-9-11)14-12(15)13(2,3)4/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key: VCJDMOQWPYFCQB-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)(C)C

Description

N-(4-ethoxyphenyl)-2,2-dimethylpropanamide, also known as Etonitazene, is a synthetic opioid that was first synthesized in the 1950s. It is a potent analgesic and has been used in medical research to study the opioid receptor system.

Mechanism of Action

N-(4-ethoxyphenyl)-2,2-dimethylpropanamide acts on the mu-opioid receptor in the brain and spinal cord. Activation of this receptor leads to a decrease in the release of neurotransmitters that transmit pain signals. N-(4-ethoxyphenyl)-2,2-dimethylpropanamide also activates the reward pathway in the brain, leading to feelings of euphoria and a high potential for abuse.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2,2-dimethylpropanamide produces analgesia, sedation, and respiratory depression. It also produces a sense of euphoria and can lead to physical dependence and addiction. N-(4-ethoxyphenyl)-2,2-dimethylpropanamide has a high potential for abuse and is classified as a Schedule I controlled substance in the United States.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2,2-dimethylpropanamide has been used in scientific research to study the opioid receptor system and the effects of opioids on pain perception and tolerance. However, its high potential for abuse and addiction make it difficult to use in clinical studies. Additionally, the side effects of N-(4-ethoxyphenyl)-2,2-dimethylpropanamide, such as respiratory depression, make it dangerous to use in humans.

Future Directions

Future research on N-(4-ethoxyphenyl)-2,2-dimethylpropanamide could focus on developing safer and more effective opioid analgesics. This could involve studying the structure-activity relationship of N-(4-ethoxyphenyl)-2,2-dimethylpropanamide and other opioids to identify compounds with reduced potential for abuse and addiction. Additionally, research could focus on developing alternative pain therapies that do not rely on opioids. Finally, research could focus on developing strategies to prevent and treat opioid addiction.

Synthesis Methods

N-(4-ethoxyphenyl)-2,2-dimethylpropanamide is synthesized from 4-ethoxybenzaldehyde and 2,2-dimethylpropionyl chloride. The reaction is carried out in the presence of a base and a solvent, such as toluene or chloroform. The resulting product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

N-(4-ethoxyphenyl)-2,2-dimethylpropanamide has been used in scientific research to study the opioid receptor system. It is a selective agonist of the mu-opioid receptor and has been used to study the binding and activation of this receptor. N-(4-ethoxyphenyl)-2,2-dimethylpropanamide has also been used to study the effects of opioids on pain perception and tolerance.